Propanoic acid, 2-(3-(1-(4-fluorobenzoyl)-4-piperidinyl)phenoxy)-2-methyl-
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Overview
Description
AHL-157 is a biochemical.
Scientific Research Applications
Pharmacological Research :
- A study by Komoto et al. (2000) synthesized and evaluated new fibrates containing piperidine, including 2-[3-[1-(4-fluorobenzoyl)-piperidin-4yl]phenoxyl-2-methylpropanoic acid. This compound exhibited superior activities in decreasing triglyceride, cholesterol, and blood sugar compared to bezafibrate in mice and rats (Komoto, Hirota, Otsuka, Kotake, Hasegawa, Koya, Sato, & Sakamoto, 2000).
Chemical Synthesis and Characterization :
- Research by Zhang Dan-shen (2009) focused on the synthesis of 2-methyl-2-[4-(2-oxo-2-(pyrrolidin-1-yl) ethyl) phenoxy] propanoic acid, a related compound, detailing its preparation and confirmation through IR, 1HNmR, and MS (Zhang Dan-shen, 2009).
Biochemical Studies :
- Spivack, Leib, and Lobos (1994) discovered a novel bacterial pathway for metabolizing bisphenol A, which included the formation of 2,2-bis(4-hydroxyphenyl)propanoic acid and a skeletally rearranged triol 1,2-bis(4-hydroxyphenyl)-2-propanol (Spivack, Leib, & Lobos, 1994).
Synthesis and Reactions Research :
- Agarwal and Knaus (1985) investigated the synthesis and reactions of heterocyclic methyl 2-propenoates and 2,3-epoxypropanoates with nucleophiles. This research included reactions with compounds structurally related to the subject compound (Agarwal & Knaus, 1985).
Structural Analysis :
- Li et al. (2005) conducted a study on the structures of trifluoromethyl-substituted compounds, including analysis of their dihedral angles and distances between atoms, providing insights into the structural properties of similar compounds (Li, Lan, Hsu, Liu, Song, Wu, & Yang, 2005).
Radiosynthesis for Medical Imaging :
- Terrière et al. (1997) developed a method for the radiosynthesis of a radiobrominated ligand for 5HT2A receptors, which included the use of a compound with a structure analogous to the subject compound. This research is significant for the development of tracers for PET imaging (Terrière, Hermanne, Sonck, Leysen, & Mertens, 1997).
Properties
CAS No. |
158234-40-3 |
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Molecular Formula |
C22H24FNO4 |
Molecular Weight |
385.4 g/mol |
IUPAC Name |
2-[3-[1-(4-fluorobenzoyl)piperidin-4-yl]phenoxy]-2-methylpropanoic acid |
InChI |
InChI=1S/C22H24FNO4/c1-22(2,21(26)27)28-19-5-3-4-17(14-19)15-10-12-24(13-11-15)20(25)16-6-8-18(23)9-7-16/h3-9,14-15H,10-13H2,1-2H3,(H,26,27) |
InChI Key |
XNGGRURGYIXOBY-UHFFFAOYSA-N |
SMILES |
CC(C)(C(=O)O)OC1=CC=CC(=C1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CC(C)(C(=O)O)OC1=CC=CC(=C1)C2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AHL-157; AHL 157; AHL157 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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